1-(6-bromo-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one

• IUPAC Name: 1-(6-bromo-1-methylindol-3-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C11H7BrF3NO/c1-16-5-8(10(17)11(13,14)15)7-3-2-6(12)4-9(7)16/h2-5H,1H3
• InChI Key: DPNIZCAXMMHNOD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C=C(C=C2)Br)C(=O)C(F)(F)F
• Molecular Formula: C11H7BrF3NO
• Molecular Weight: 306.08 g/mol

Description

1-(6-Bromo-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one, also known as 6-Bromo-1-methyl-1H-indole-3-ethanone, is a chemical compound belonging to the indole family of compounds. It is a synthetic molecule that has been studied extensively for its applications in the fields of medicinal chemistry, organic synthesis, and drug design. In particular, it has been used as a starting material for the synthesis of a variety of pharmaceuticals and drug candidates.

Scientific Research Applications

Synthesis and Chemical Transformations

• Efficient Synthesis of Carbazoles and Cyclopent[b]indoles : A study described the lithiation and 1,4-addition of 1-Methyl-3-(benzotriazol-1-ylmethyl)indole with alpha,beta-unsaturated ketones and aldehydes, leading to the formation of substituted carbazoles and cyclopent[b]indoles with high stereoselectivity, showcasing the compound's utility in synthesizing complex heterocyclic structures (Katritzky et al., 1996).

Marine Natural Products

• Metabolites from Marine Sponges : Research on metabolites from the sponge Pachymatisma johnstoni identified compounds such as 6-bromohypaphorine, which are structurally related to the query compound, underlining the significance of brominated indoles in marine natural products and their potential applications in medicinal chemistry (Raverty et al., 1977).

Materials Science and Catalysis

• Liquid Crystalline Properties : A study on 1-alkyl-3-methylimidazolium salts with trifluoromethanesulfonate and other anions, explored the amphiphilic characteristics and thermotropic phase behavior of these salts, showing potential applications in the design of new liquid crystalline materials (Bradley et al., 2002).

Fluorinated Compounds Synthesis

• Functionalized 1,1-Difluoro-1-Alkenes Synthesis : Demonstrates the use of 1-trifluoromethylvinylsilane as a synthon for synthesizing various difluoromethylated compounds, indicating the role of fluorinated building blocks in organic synthesis and material science (Ichikawa et al., 2003).